2-(benzylthio)-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C17H21N3O3S/c21-15(12-24-11-13-4-2-1-3-5-13)18-10-16-19-17(20-23-16)14-6-8-22-9-7-14/h1-5,14H,6-12H2,(H,18,21)
• InChI Key: SUIMENIEBITMHX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=NOC(=N2)CNC(=O)CSCC3=CC=CC=C3
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

2-(benzylthio)-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H21N3O3S and its molecular weight is 347.43. The purity is usually 95%.
BenchChem offers high-quality 2-(benzylthio)-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(benzylthio)-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

• Novel Compound Synthesis : Research has been conducted on the synthesis of new compounds, including ones with complex structures involving pyrone derivatives, pyrazole-acetamide derivatives, and oxadiazole moieties. These studies focus on the synthesis methods, crystal structures, and computational studies, including density functional theory (DFT) calculations, to understand their properties and potential applications (Sebhaoui et al., 2020) (Chkirate et al., 2019).

Antimicrobial and Antioxidant Activities

• Coordination Complexes and Antioxidant Activity : Studies on pyrazole-acetamide derivatives have shown the construction of novel Co(II) and Cu(II) coordination complexes. These complexes, characterized by various spectroscopic techniques, exhibit significant antioxidant activity as determined by in vitro assays. This highlights their potential as novel compounds with antioxidative properties (Chkirate et al., 2019).

Molecular Docking and Drug Design

• Drug Design and Molecular Docking : The synthesis of novel compounds has implications in drug design, demonstrated through molecular docking studies. Such research endeavors aim at understanding how these new chemical entities could interact with biological targets, such as enzymes or receptors, paving the way for the development of new therapeutic agents (Sebhaoui et al., 2020).

Potential Applications in Material Science

• Innovative Heterocycles for Insecticidal Use : The synthesis of innovative heterocycles incorporating thiadiazole moieties has been explored for their potential use against agricultural pests like the cotton leafworm, Spodoptera littoralis. This research suggests potential applications of such compounds in developing new insecticidal agents, showcasing the broad utility of novel chemical synthesis in material science and agriculture (Fadda et al., 2017).